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Abstract

This technical guide provides a comprehensive overview of Ethyl [(4-
methylphenyl)amino]acetate, a key intermediate in synthetic organic chemistry. The
nomenclature "(4-methylphenyl)amino acetate" can be ambiguous; this document focuses on
the N-substituted glycine ester, specifically Ethyl 2-(4-methylanilino)acetate, corresponding to
CAS Number 21911-68-2. This guide is intended for researchers, chemists, and professionals
in drug development and materials science. It covers the compound's chemical identifiers,
physicochemical properties, a detailed synthesis protocol with mechanistic insights,
characteristic analytical data, safety and handling procedures, and its applications as a
versatile chemical building block.

Chemical Identity and Physicochemical Properties

Ethyl [(4-methylphenyl)amino]acetate, also known as ethyl N-(p-tolyl)glycinate, is an aromatic
secondary amine and an ester. Its structure is foundational for the synthesis of more complex
heterocyclic systems and other target molecules in medicinal and materials chemistry.
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Chemical Identifiers

A comprehensive list of identifiers for Ethyl [(4-methylphenyl)amino]acetate is provided below,
facilitating its unambiguous identification in databases and procurement systems.

Identifier Value Source
CAS Number 21911-68-2

ethyl 2-(4-
IUPAC Name

methylanilino)acetate

Ethyl 2-(p-tolylamino)acetate,

Ethyl N-(4-

Synonyms methylphenyl)glycinate, p-
Tolylamino-acetic acid ethyl
ester

Molecular Formula C11H1sNO2

Molecular Weight 193.24 g/mol

CCOC(=0)CNC1=CC=C(C)C=
c1

Canonical SMILES

RFCHXXFHULMCDW-

InChl Ke
Y UHFFFAOYSA-N

Physicochemical Properties

Specific experimental data for the para isomer is not widely published. The table below
includes predicted values and experimental data for the closely related meta isomer (CAS
21911-66-0) to provide reasonable estimates for handling and reaction planning.
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Value (Predicted or for
Property | ) Source
somer

Physical State Liquid or low-melting solid General Observation

293.2 °C at 760 mmHg (for

Boiling Point )

meta isomer)
Density 1.084 g/cm3 (for meta isomer)
Flash Point 131.1 °C (for meta isomer)
Refractive Index 1.545 (for meta isomer)

Soluble in common organic
- solvents (e.g., Ethyl Acetate, ) o
Solubility ] General Chemical Principles
Dichloromethane, Acetone).

Insoluble in water.

Topological Polar Surface Area
(TPSA)

38.3 A2

XLogP3 2.6

Synthesis and Purification Protocol

The primary and most reliable method for synthesizing Ethyl [(4-methylphenyl)amino]acetate is
the N-alkylation of p-toluidine with an ethyl haloacetate, such as ethyl bromoacetate or ethyl
chloroacetate. This is a standard Sn2 reaction where the nucleophilic amine attacks the
electrophilic a-carbon of the ester.

Mechanistic Rationale

The reaction requires a non-nucleophilic base. Its role is to neutralize the hydrohalic acid (HBr
or HCI) that is formed as a byproduct. Without a base, the acid would protonate the starting p-
toluidine, forming an ammonium salt. This deactivates the amine, rendering it non-nucleophilic
and halting the reaction. Anhydrous potassium carbonate (K2COs) is a cost-effective and
suitable base for this purpose. The choice of a polar aprotic solvent like dimethylformamide
(DMF) or acetone facilitates the dissolution of reactants and stabilizes the transition state of the
Sn2 reaction, thereby increasing the reaction rate.
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Detailed Experimental Protocol

Materials:

e p-Toluidine (1.0 eq)

o Ethyl bromoacetate (1.1 eq)

e Anhydrous Potassium Carbonate (K2COs, 1.5 eq)

o Acetone or Dimethylformamide (DMF)

o Ethyl acetate

o Saturated agueous sodium bicarbonate (NaHCO3s) solution
e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

e Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and reflux
condenser, add p-toluidine (1.0 eq) and anhydrous potassium carbonate (1.5 eq). Add a
sufficient volume of dry acetone or DMF to ensure effective stirring (approx. 5-10 mL per
gram of p-toluidine).

o Reagent Addition: Begin stirring the suspension. Slowly add ethyl bromoacetate (1.1 eq) to
the flask at room temperature.

o Reaction: Heat the reaction mixture to a gentle reflux (for acetone, ~56°C; for DMF, a
temperature of 60-80°C is suitable) and maintain for 4-12 hours.

o Expert Insight: The reaction progress must be monitored by Thin Layer Chromatography
(TLC) using a hexane/ethyl acetate mobile phase. The disappearance of the p-toluidine
spot indicates reaction completion.
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o Work-up: After the reaction is complete, cool the mixture to room temperature and filter to
remove the inorganic salts (K2COs and KBr). Wash the filter cake with a small amount of
acetone or ethyl acetate.

o Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator
to remove the bulk of the solvent.

o Extraction: Dissolve the resulting residue in ethyl acetate. Transfer the solution to a
separatory funnel and wash sequentially with saturated aqueous NaHCOs solution (to
remove any acidic impurities) and then brine (to reduce the solubility of organic material in
the aqueous phase).

e Drying and Concentration: Dry the organic layer over anhydrous MgSOea, filter, and
concentrate under reduced pressure to yield the crude product.

Purification

The crude product, typically a yellow to brown oil, can be purified by vacuum distillation or
column chromatography on silica gel. For chromatography, a gradient elution with a mixture of
hexane and ethyl acetate (e.g., starting from 95:5) is effective for isolating the pure product.[1]
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Caption: Workflow for the N-alkylation synthesis of Ethyl [(4-methylphenyl)amino]acetate.

Spectroscopic Characterization

Authenticating the structure of the synthesized product is a critical, self-validating step of the
protocol. The following are the expected spectroscopic signatures for Ethyl [(4-
methylphenyl)amino]acetate.

e 1H NMR (Proton Nuclear Magnetic Resonance):

o Ethyl group: A triplet at ~1.2-1.3 ppm (3H, -OCH2CHs) and a quartet at ~4.1-4.2 ppm (2H, -
OCH2CHs).

o Methyl group (Aromatic): A singlet at ~2.2-2.3 ppm (3H, Ar-CHs).

o Methylene group (a to N): A singlet or doublet (if coupled to N-H) at ~3.9-4.1 ppm (2H, -
NH-CH2-CO).

o N-H proton: A broad singlet, typically between 4.0-5.0 ppm (1H, -NH-), which is D20
exchangeable.

o Aromatic protons: Two doublets in the aromatic region (~6.6-7.1 ppm), characteristic of a
1,4-disubstituted (para) benzene ring (2H each, AA'BB' system).

e 13C NMR (Carbon Nuclear Magnetic Resonance):
o Ester Carbonyl: ~171-173 ppm.

o Aromatic Carbons: Four signals expected. The carbon attached to nitrogen (~145-147
ppm), the carbon with the methyl group (~129-131 ppm), the two carbons ortho to the
amino group (~113-115 ppm), and the two carbons meta to the amino group (~129-130

ppm).
o Ethyl group: -OCH2CHs at ~61 ppm and -OCH2CHs at ~14 ppm.

o Methylene Carbon (a to N): ~46-48 ppm.
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o Methyl Carbon (Aromatic): ~20-21 ppm.

IR (Infrared) Spectroscopy:
o N-H stretch: A sharp to medium peak around 3350-3450 cm~1.
o C=0 stretch (Ester): A strong, sharp peak around 1730-1750 cm™1,
o C-N stretch: A peak in the 1250-1350 cm~1 region.
o C-H stretches (Aromatic & Aliphatic): Peaks just above and below 3000 cm~1.

Safety, Handling, and Storage

While a specific safety data sheet (SDS) for this compound is not universally available, a robust
safety protocol can be established based on its functional groups (aromatic amine, ester) and
related compounds.[2]

e Hazard Summary: Assumed to be harmful if swallowed, inhaled, or in contact with skin. May
cause irritation to the skin, eyes, and respiratory tract. Aromatic amines should be handled
as potential toxins. The compound is likely combustible but not highly flammable.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile).

o Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical
fume hood.

o Handling: Avoid breathing vapors or mist. Avoid contact with skin and eyes. Ground all
equipment when transferring to prevent static discharge. Keep away from heat and sources
of ignition.

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from strong oxidizing agents and strong acids.
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Applications in Research and Development

Ethyl [(4-methylphenyl)amino]acetate is not typically an end-product but rather a versatile
intermediate. Its bifunctional nature—a nucleophilic secondary amine and an ester group that
can be hydrolyzed or transformed—makes it a valuable building block.

» Pharmaceutical Synthesis: As a functionalized aniline, it serves as a precursor for the
synthesis of various heterocyclic compounds, which are common scaffolds in drug discovery.
[3] For instance, the amine can be acylated or used in condensation reactions to form
imidazole, triazole, or other nitrogen-containing ring systems.[4]

o Medicinal Chemistry: The "p-tolyl" moiety is a common feature in many bioactive molecules.
This intermediate allows for the straightforward introduction of the N-(p-tolyl)glycinate
pharmacophore for lead optimization and the development of new chemical entities.

o Materials Science: Aniline derivatives are used in the synthesis of dyes and functional
organic materials.[5] This compound can be incorporated into larger molecular structures to
tune electronic and optical properties.

Conclusion

Ethyl [(4-methylphenyl)amino]acetate (CAS 21911-68-2) is a valuable and versatile chemical
intermediate. Understanding its synthesis via N-alkylation, proper handling procedures, and
characteristic analytical profile is essential for its effective use in research and development.
This guide provides the foundational knowledge and practical protocols required by scientists
to confidently synthesize, verify, and apply this compound in the creation of novel molecules for
pharmaceutical and materials science applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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